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Compound of Interest

Compound Name: Coreoside B

Cat. No.: B3028088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Coreoside B is a polyacetylene glycoside that has been identified and isolated from the buds

of Coreopsis tinctoria Nutt., a plant belonging to the Asteraceae family. This document provides

a comprehensive summary of the available scientific information regarding the discovery, and

biological activity of Coreoside B. It is intended to serve as a technical guide for researchers

and professionals in the fields of natural product chemistry, microbiology, and drug

development.

Discovery and Source
Coreoside B was first reported as a known compound isolated from the buds of Coreopsis

tinctoria Nutt. in a 2017 study published in the journal Phytochemistry.[1] In this study,

Coreoside B was isolated alongside two novel polyacetylene glycosides, named coreoside E

and coreoside F. Coreopsis tinctoria, commonly known as plains coreopsis, is an annual forb

native to North America and is also widely cultivated in China.

Physicochemical Properties
While detailed physicochemical data from the primary literature is limited, commercial suppliers

provide the following information for Coreoside B:
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Property Value

Molecular Formula C₂₅H₃₆O₁₂

Molecular Weight 528.55 g/mol

CAS Number 1580464-83-0

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and structure elucidation of

Coreoside B are not publicly available in the reviewed literature. The primary research article

is not accessible in its entirety. However, based on standard practices for the isolation and

characterization of natural products, the following methodologies were likely employed.

General Isolation Procedure (Hypothetical)
A general workflow for the isolation of compounds like Coreoside B from plant material is

depicted below. This is a representative workflow and does not reflect the specific, published

protocol for Coreoside B.
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Dried Buds of
Coreopsis tinctoria Nutt.

Extraction
(e.g., with methanol or ethanol)

Crude Extract

Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Fractions of Varying Polarity

Column Chromatography
(e.g., Silica Gel, ODS)

Purified Fractions

Preparative HPLC

Pure Coreoside B

Click to download full resolution via product page

Caption: A representative workflow for the isolation of natural products from plant material.
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Structure Elucidation Techniques (General)
The structure of Coreoside B was likely determined using a combination of spectroscopic

techniques, including:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition of

the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments would have been used to elucidate the connectivity of atoms and

the stereochemistry of the molecule.

Biological Activity
Coreoside B has been reported to exhibit weak antimicrobial activity.

Antimicrobial Activity
The initial study on Coreoside B reported that it showed weak antimicrobial activity against the

Gram-positive bacteria Staphylococcus aureus and Bacillus anthracis.[1]

Microorganism Activity MIC Value

Staphylococcus aureus Weak Not Reported

Bacillus anthracis Weak Not Reported

Note: The minimum inhibitory concentration (MIC) values for Coreoside B were not specified

in the available literature. The same study reported MIC values for a related compound,

coreoside E, which were 27 ± 0.27 µM against S. aureus and 18 ± 0.40 µM against B.

anthracis.[1]

Mechanism of Action and Signaling Pathways
There is currently no information available in the scientific literature regarding the mechanism

of action of Coreoside B or any signaling pathways that it may modulate.

Synthesis
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Information regarding the chemical synthesis of Coreoside B could not be found in the

reviewed literature.

Conclusion
Coreoside B is a polyacetylene glycoside isolated from Coreopsis tinctoria Nutt. with reported

weak antimicrobial activity against S. aureus and B. anthracis. A significant gap in the publicly

available information exists, particularly concerning the detailed experimental protocols for its

isolation and structure elucidation, precise quantitative data on its biological activity, and its

mechanism of action. Further research is warranted to fully characterize this natural product

and to explore its potential for therapeutic applications. The in-depth technical data required for

a comprehensive evaluation by researchers and drug development professionals is largely

absent from the public domain at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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